Cas no 1705057-22-2 (1'-2-(naphthalen-1-yl)acetyl-3H-spiro2-benzofuran-1,3'-piperidine-3-one)

• Product Name: 1'-2-(naphthalen-1-yl)acetyl-3H-spiro2-benzofuran-1,3'-piperidine-3-one
• CAS No: 1705057-22-2
• MF: C₂₄H₂₁NO₃
• MW: 371.428446531296
• CID: 6140888
• PubChem ID: 90618676
• Update Time: 2025-10-29

1'-2-(naphthalen-1-yl)acetyl-3H-spiro2-benzofuran-1,3'-piperidine-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-2-(naphthalen-1-yl)acetyl-3H-spiro2-benzofuran-1,3'-piperidine-3-one
• 1'-(2-naphthalen-1-ylacetyl)spiro[2-benzofuran-3,3'-piperidine]-1-one
• F6443-5264
• 1705057-22-2
• 1'-[2-(naphthalen-1-yl)acetyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one
• AKOS025092119
• 1'-(2-(naphthalen-1-yl)acetyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one

• Inchi： 1S/C24H21NO3/c26-22(15-18-9-5-8-17-7-1-2-10-19(17)18)25-14-6-13-24(16-25)21-12-4-3-11-20(21)23(27)28-24/h1-5,7-12H,6,13-16H2
• InChI Key： JZCPAURHEKRZHZ-UHFFFAOYSA-N
• SMILES： O1C2(CCCN(C(CC3=C4C(C=CC=C4)=CC=C3)=O)C2)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 371.15214353g/mol
• Monoisotopic Mass: 371.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.6Ų

Additional information on 1'-2-(naphthalen-1-yl)acetyl-3H-spiro2-benzofuran-1,3'-piperidine-3-one

Recent Advances in the Study of 1'-2-(Naphthalen-1-yl)acetyl-3H-spiro2-benzofuran-1,3'-piperidine-3-one (CAS: 1705057-22-2)

The compound 1'-2-(naphthalen-1-yl)acetyl-3H-spiro2-benzofuran-1,3'-piperidine-3-one (CAS: 1705057-22-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural framework combining a naphthalene moiety with a benzofuran-piperidine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's interaction with biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that 1'-2-(naphthalen-1-yl)acetyl-3H-spiro2-benzofuran-1,3'-piperidine-3-one exhibits affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. These findings highlight its potential utility in addressing neurological disorders such as depression, anxiety, and Parkinson's disease. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding interactions, providing insights into its selectivity and efficacy.

In addition to its CNS applications, recent research has explored the compound's role in oncology. Studies have demonstrated that 1'-2-(naphthalen-1-yl)acetyl-3H-spiro2-benzofuran-1,3'-piperidine-3-one can modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, it has been shown to inhibit the activity of certain kinases implicated in tumor growth, making it a potential candidate for targeted cancer therapies. These findings are supported by robust preclinical data, although further clinical validation is required to assess its safety and efficacy in human subjects.

The synthetic chemistry community has also made strides in optimizing the production of 1'-2-(naphthalen-1-yl)acetyl-3H-spiro2-benzofuran-1,3'-piperidine-3-one. Recent publications describe novel catalytic methods and green chemistry approaches to enhance yield and purity while reducing environmental impact. These advancements are critical for scaling up production to meet the demands of future clinical trials and potential commercialization.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further investigation. Additionally, researchers are actively working to identify potential off-target effects and mitigate any associated risks. Collaborative efforts between academia and industry are expected to accelerate progress in these areas, paving the way for translational applications.

In conclusion, 1'-2-(naphthalen-1-yl)acetyl-3H-spiro2-benzofuran-1,3'-piperidine-3-one (CAS: 1705057-22-2) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties and ongoing research efforts underscore its potential to address unmet medical needs. Future studies will likely focus on refining its therapeutic applications and advancing it through the drug development pipeline.